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Compound of Interest

Compound Name: 3-Ethylbenzoic acid

Cat. No.: B123567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
ethylbenzoic acid, with a specific focus on its melting and boiling points. This document also

outlines standardized experimental protocols for the determination of these properties and

includes a workflow diagram for the analytical characterization of chemical compounds.

Core Physicochemical Data
3-Ethylbenzoic acid is an organic compound with the chemical formula C9H10O2.[1] It is a

substituted benzoic acid that finds utility as a synthetic intermediate in the preparation of

various organic molecules, including bi-aryl amines that function as M3 muscarinic

acetylcholine receptor antagonists. A precise understanding of its physical properties is crucial

for its application in research and development.

The key quantitative data for 3-ethylbenzoic acid are summarized in the table below for ease

of reference and comparison.
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Property Value Units Conditions

Melting Point 47[2][3] °C -

Boiling Point 278.7[1] °C at 760 mmHg

Molecular Weight 150.174 g/mol -

Density 1.1 g/cm³ -

Flash Point 128.5 °C -

Vapor Pressure 0.002 mmHg at 25°C

Experimental Protocols
The following sections detail standardized methodologies for the determination of the melting

and boiling points of a solid organic compound such as 3-ethylbenzoic acid.

2.1. Melting Point Determination (Capillary Method)

This protocol outlines the determination of the melting point using a capillary tube apparatus, a

common and reliable method.

Apparatus: Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar), capillary tubes

(sealed at one end), thermometer, mortar and pestle.

Procedure:

Sample Preparation: A small, dry sample of 3-ethylbenzoic acid is finely powdered using

a mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample, and the tube is tapped gently to pack the sample into the sealed end. This

process is repeated until a sample column of 2-3 mm is achieved.

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting

point apparatus alongside a calibrated thermometer.
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as

the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire sample becomes a clear liquid is

recorded as the final melting point. The melting range is reported.

Data Analysis: The observed melting range is compared to the literature value. A sharp

melting range (typically within 1-2 °C) is indicative of a pure substance.

2.2. Boiling Point Determination (Distillation Method)

This protocol describes the determination of the boiling point at atmospheric pressure using

simple distillation.

Apparatus: Round-bottom flask, distillation head, condenser, thermometer, receiving flask,

heating mantle, boiling chips.

Procedure:

Apparatus Assembly: A simple distillation apparatus is assembled. The round-bottom flask

is charged with a sample of 3-ethylbenzoic acid and a few boiling chips to ensure smooth

boiling.

Thermometer Placement: The thermometer is positioned in the distillation head such that

the top of the bulb is level with the bottom of the side arm leading to the condenser.

Heating: The flask is gently heated using a heating mantle.

Observation: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The

temperature at which the vapor temperature remains constant while the liquid is distilling is

recorded as the boiling point. This is the temperature at which the vapor pressure of the

liquid equals the atmospheric pressure.

Data Analysis: The observed boiling point is corrected to standard pressure (760 mmHg) if

the determination is carried out at a different atmospheric pressure.
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Visualization of Analytical Workflow
The following diagram illustrates a generalized workflow for the quality control and

characterization of a chemical substance like 3-ethylbenzoic acid, from initial receipt to final

analysis.
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Caption: Workflow for Chemical Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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